6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide

• IUPAC Name: 6-ethyl-7-methyl-5,5-dioxobenzo[c][2,1]benzothiazine-9-carboxylic acid
• InChI: InChI=1S/C16H15NO4S/c1-3-17-15-10(2)8-11(16(18)19)9-13(15)12-6-4-5-7-14(12)22(17,20)21/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: SOUYWKNIEXFOQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2C)C(=O)O)C3=CC=CC=C3S1(=O)=O
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide, or EMDBT, is a synthetic organic compound that has been studied for its potential applications in scientific research and lab experiments. EMDBT is a derivative of thiazine, a heterocyclic aromatic compound found in various organic molecules. It is composed of a benzene ring fused to a thiazine ring, and is known for its high stability and low toxicity. EMDBT has been studied for its potential applications in medicinal chemistry, biochemistry, and drug development.

Scientific Research Applications

Chemical Synthesis and Structure

• Formation and Ring Contraction: The chemical structure of 6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide has been explored in the context of ring expansion and contraction, revealing insights into its structural transformations. For instance, compound 5a was deacylated to yield 7,8-dimethoxy-2,3-dihydrobenzo[f][1,2]thiazepine-1,1-dioxide-4 (5H)-one 8, showcasing the flexibility and reactivity of this compound class in organic synthesis (Khalaj & Adibpour, 2008).

Biological and Medicinal Research

• Antiproliferative and Tubulin Targeting Activities: Research has identified compounds with structures similar to this compound as possessing antiproliferative activity against human solid tumor cell lines. This activity is linked to their ability to target tubulin dynamics, making them promising candidates for anti-tumor drug development (Guerra et al., 2021).

Material Science and Crystallography

• Crystallographic Studies and Molecular Structure: The molecular structure and crystallography of related compounds have been studied, revealing detailed insights into their structural properties. Such studies are crucial for understanding the physical and chemical behaviors of these compounds in various applications, including material science and drug development (Arshad et al., 2013).